Cas no 1210317-84-2 (3-Cyclopentyl-1H-1,2,4-triazole)

• Product Name: 3-Cyclopentyl-1H-1,2,4-triazole
• CAS No: 1210317-84-2
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD13188605
• CID: 1074844
• PubChem ID: 19068003
• Update Time: 2025-10-28

3-Cyclopentyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentyl-1H-1,2,4-triazole
• Ambcb4035864
• FT-0683741
• I14-27378
• MolPort-008-154-430
• SureCN7854926
• 1H-1,2,4-triazole, 3-cyclopentyl-
• DTXSID10597779
• 5-cyclopentyl-1H-1,2,4-triazole
• LS-04217
• ALBB-013543
• 1210317-84-2
• MFCD13188605
• SCHEMBL7854926
• 3-cyclopentyl-1H-1,2,4-triazole(SALTDATA: FREE)
• 3-cyclopentyl-4H-1,2,4-triazole
• AKOS005174198

• MDL： MFCD13188605
• Inchi： 1S/C7H11N3/c1-2-4-6(3-1)7-8-5-9-10-7/h5-6H,1-4H2,(H,8,9,10)
• InChI Key： ZINKSVIPXHPJIU-UHFFFAOYSA-N
• SMILES： N1C(C2CCCC2)=NC=N1

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

3-Cyclopentyl-1H-1,2,4-triazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-Cyclopentyl-1H-1,2,4-triazole

3-Cyclopentyl-1H-1,2,4-Triazole (CAS No. 1210317-84-2): A Comprehensive Overview

The compound 3-Cyclopentyl-1H-1,2,4-triazole (CAS No. 1210317-84-2) is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are widely studied for their unique chemical properties and potential applications in various industries. The structure of 3-Cyclopentyl-1H-1,2,4-triazole consists of a triazole ring substituted with a cyclopentyl group at the 3-position, making it a derivative of the parent triazole compound.

Recent studies have highlighted the importance of heterocyclic compounds like 3-Cyclopentyl-1H-1,2,4-triazole in drug discovery and materials development. The triazole ring is known for its stability and ability to form hydrogen bonds, which are crucial for interactions in biological systems and molecular recognition processes. The substitution of the cyclopentyl group at the 3-position introduces additional steric effects and electronic properties that can be tailored for specific applications.

One of the most promising areas of research involving 3-Cyclopentyl-1H-1,2,4-triazole is its potential use in pharmaceuticals. Triazoles are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. Researchers have explored the synthesis and biological evaluation of this compound to understand its efficacy in targeting specific pathways involved in diseases such as cancer and infections caused by resistant pathogens.

In addition to its pharmaceutical applications, 3-Cyclopentyl-1H-1,2,4-triazole has also been investigated for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 3-Cyclopentyl-1H-1,2,4-triazole typically involves multi-step reactions that include cyclization and substitution processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway for higher yields and better purity. For instance, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining product quality.

Another area of interest is the study of heterocyclic chemistry, particularly focusing on the reactivity and stability of triazoles under various conditions. Researchers have explored the influence of substituents like the cyclopentyl group on the electronic properties and reactivity of the triazole ring. These studies provide valuable insights into designing more efficient catalysts or stabilizers for industrial applications.

Furthermore, computational chemistry techniques have been utilized to predict the electronic structure and reactivity of 3-Cyclopentyl-1H-1,2,4-triazole at a molecular level. Density functional theory (DFT) calculations have revealed key information about the compound's frontier molecular orbitals and potential sites for chemical modification.

In conclusion, 3-Cyclopentyl-1H-1,2,4-triazole (CAS No. 1210317-84-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for further research in drug discovery and materials science. As ongoing studies continue to uncover new insights into its structure-function relationships and practical uses